Cas no 1566914-12-2 (methyl 5-ethynyl-2-methylfuran-3-carboxylate)
1566914-12-2 structure
Product Name:methyl 5-ethynyl-2-methylfuran-3-carboxylate
CAS No:1566914-12-2
MF:C9H8O3
MW:164.158022880554
CID:6306582
PubChem ID:104276766
Update Time:2024-01-11
methyl 5-ethynyl-2-methylfuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-ethynyl-2-methylfuran-3-carboxylate
- EN300-1840405
- 1566914-12-2
-
- Inchi: 1S/C9H8O3/c1-4-7-5-8(6(2)12-7)9(10)11-3/h1,5H,2-3H3
- InChI Key: QXWXXJIQBOIOEH-UHFFFAOYSA-N
- SMILES: O1C(C#C)=CC(C(=O)OC)=C1C
Computed Properties
- Exact Mass: 164.047344113g/mol
- Monoisotopic Mass: 164.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 39.4Ų
methyl 5-ethynyl-2-methylfuran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840405-0.05g |
methyl 5-ethynyl-2-methylfuran-3-carboxylate |
1566914-12-2 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1840405-0.1g |
methyl 5-ethynyl-2-methylfuran-3-carboxylate |
1566914-12-2 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1840405-0.25g |
methyl 5-ethynyl-2-methylfuran-3-carboxylate |
1566914-12-2 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1840405-0.5g |
methyl 5-ethynyl-2-methylfuran-3-carboxylate |
1566914-12-2 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1840405-1.0g |
methyl 5-ethynyl-2-methylfuran-3-carboxylate |
1566914-12-2 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1840405-2.5g |
methyl 5-ethynyl-2-methylfuran-3-carboxylate |
1566914-12-2 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1840405-5.0g |
methyl 5-ethynyl-2-methylfuran-3-carboxylate |
1566914-12-2 | 5g |
$3728.0 | 2023-06-02 | ||
| Enamine | EN300-1840405-10.0g |
methyl 5-ethynyl-2-methylfuran-3-carboxylate |
1566914-12-2 | 10g |
$5528.0 | 2023-06-02 | ||
| Enamine | EN300-1840405-1g |
methyl 5-ethynyl-2-methylfuran-3-carboxylate |
1566914-12-2 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1840405-5g |
methyl 5-ethynyl-2-methylfuran-3-carboxylate |
1566914-12-2 | 5g |
$2235.0 | 2023-09-19 |
methyl 5-ethynyl-2-methylfuran-3-carboxylate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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